Cas no 36397-51-0 (3-(4-Methoxyphenyl)propylamine Hydrochloride)

• Product Name: 3-(4-Methoxyphenyl)propylamine Hydrochloride
• CAS No: 36397-51-0
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD09991708
• CID: 303951
• PubChem ID: 3029814
• Update Time: 2025-10-17

3-(4-Methoxyphenyl)propylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)propan-1-amine hydrochloride
• Benzenepropanamine,4-methoxy-, hydrochloride (1:1)
• 3-(4-Methoxy-phenyl)-propylamin,Hydrochlorid
• 3-(4-Methoxyphenyl)propylamine HCl
• 3-(4-Methoxy-phenyl)-propylamine hydrochloride
• AS-38108
• 3-(4-Methoxy-phenyl)-propylaminehydrochloride
• 3-(4-Methoxyphenyl)propan-1-amine--hydrogen chloride (1/1)
• MFCD09991708
• 3-(4-methoxyphenyl)propan-1-aminehydrochloride
• SB77580
• DTXSID40388692
• Q-102399
• AKOS015849079
• 3-(4-Methoxy-phenyl)-propylamine; hydrochloride
• FT-0718230
• [3-(4-methoxyphenyl)propyl]amine hydrochloride
• A6294
• SCHEMBL1029559
• EN300-316390
• 3-(4-methoxyphenyl)propan-1-amine;hydrochloride
• 3-(4-Methoxy-phenyl)-propylamine, HCl
• 36397-51-0
• [3-(4-Methoxyphenyl)propyl]amine HCl
• 3-(4-methoxyphenyl)propan-1-amine,hydrochloride
• DB-012573
• 3-(4-Methoxyphenyl)propylamine Hydrochloride

• MDL： MFCD09991708
• Inchi： 1S/C10H15NO.ClH/c1-12-10-6-4-9(5-7-10)3-2-8-11;/h4-7H,2-3,8,11H2,1H3;1H
• InChI Key： CSGONQJCJBQOLK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)CCCN

Computed Properties

• Exact Mass: 201.09200
• Monoisotopic Mass: 201.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 266 °C at 760 mmHg
• Flash Point: 113.8 °C
• PSA: 35.25000
• LogP: 3.08880

3-(4-Methoxyphenyl)propylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(4-Methoxyphenyl)propylamine Hydrochloride

3-(4-Methoxyphenyl)propylamine Hydrochloride (CAS No. 36397-51-0): An Overview of Its Properties, Applications, and Recent Research

3-(4-Methoxyphenyl)propylamine Hydrochloride (CAS No. 36397-51-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-methoxybenzylamine hydrochloride or methyl 4-(3-aminopropyl)phenyl ether hydrochloride, is a derivative of phenethylamines and has garnered attention due to its potential therapeutic properties and role in the development of novel drugs.

The chemical structure of 3-(4-Methoxyphenyl)propylamine Hydrochloride consists of a propylamine chain attached to a 4-methoxyphenyl group, with the entire molecule being in the hydrochloride salt form. This unique structure imparts specific physicochemical properties that make it an attractive candidate for various biological studies and pharmaceutical applications.

In terms of physicochemical properties, 3-(4-Methoxyphenyl)propylamine Hydrochloride is a white crystalline solid with a melting point ranging from 165°C to 167°C. It is highly soluble in water and organic solvents such as ethanol and methanol, which facilitates its use in various experimental settings. The compound's solubility and stability are crucial factors in its application in drug formulation and delivery systems.

One of the key areas of research involving 3-(4-Methoxyphenyl)propylamine Hydrochloride is its potential as a precursor for the synthesis of more complex molecules. The presence of the amine group allows for a wide range of chemical modifications, including acylation, alkylation, and coupling reactions. These modifications can lead to the development of novel compounds with enhanced biological activity and improved pharmacological profiles.

Recent studies have explored the pharmacological properties of 3-(4-Methoxyphenyl)propylamine Hydrochloride. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity as an agonist for certain serotonin receptors, particularly 5-HT_1A. This activity has potential implications for the treatment of mood disorders such as depression and anxiety. Additionally, studies have indicated that 3-(4-Methoxyphenyl)propylamine Hydrochloride may have neuroprotective effects, making it a promising candidate for the development of drugs targeting neurodegenerative diseases.

The safety profile of 3-(4-Methoxyphenyl)propylamine Hydrochloride has also been extensively evaluated. Preclinical studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any pharmaceutical agent, careful consideration must be given to potential interactions with other drugs and individual patient factors.

In addition to its direct therapeutic applications, 3-(4-Methoxyphenyl)propylamine Hydrochloride has been used as a tool compound in biochemical assays to study receptor-ligand interactions and signal transduction pathways. Its ability to selectively bind to specific receptors makes it valuable for understanding the mechanisms underlying various physiological processes and disease states.

The synthetic routes for producing 3-(4-Methoxyphenyl)propylamine Hydrochloride have been well-documented in the literature. One common method involves the reductive amination of 4-methoxybenzaldehyde with propionaldehyde followed by hydrolysis to form the free amine, which is then converted to the hydrochloride salt. This process can be optimized for large-scale production, making it suitable for industrial applications.

In conclusion, 3-(4-Methoxyphenyl)propylamine Hydrochloride (CAS No. 36397-51-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable physicochemical properties, and promising pharmacological activities make it an important molecule for further investigation and development. As ongoing research continues to uncover new applications and insights into its mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.